2-(4-oxoquinazolin-3(4H)-yl)ethanesulfonyl fluoride

• IUPAC Name: 2-(4-oxoquinazolin-3-yl)ethanesulfonyl fluoride
• InChI: InChI=1S/C10H9FN2O3S/c11-17(15,16)6-5-13-7-12-9-4-2-1-3-8(9)10(13)14/h1-4,7H,5-6H2
• InChI Key: UPXFUDMPGUKCKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CCS(=O)(=O)F
• Molecular Formula: C10H9FN2O3S
• Molecular Weight: 256.26 g/mol

Description

2-(4-oxoquinazolin-3(4H)-yl)ethanesulfonyl fluoride (also known as OQESF) is a synthetic compound that has been used in a variety of scientific research applications. OQESF is a fluorinated quinazoline-based compound that is used as a reagent in various organic synthesis reactions. OQESF has been studied extensively for its biochemical and physiological effects and has been found to have a number of advantages and limitations for lab experiments.

Scientific Research Applications

OQESF has been used for a variety of scientific research applications. It has been used as a reagent in organic synthesis reactions, as a catalyst in the synthesis of heterocycles, and as a fluorescent probe for studying biological systems. OQESF has also been used in the synthesis of quinazoline derivatives, which can be used in the synthesis of pharmaceuticals.

Mechanism Of Action

The mechanism of action of OQESF is not yet fully understood. However, it has been suggested that OQESF acts as a nucleophilic catalyst in the reaction of 4-oxo-2-quinazolinesulfonyl chloride with triethylamine. This reaction is believed to involve the formation of a cationic species, which is then attacked by the nucleophilic fluoride ion to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of OQESF have not been studied extensively. However, it has been suggested that OQESF has the potential to inhibit the activity of certain enzymes, such as proteases and phosphatases. In addition, OQESF has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.

Advantages And Limitations For Lab Experiments

OQESF has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is stable and non-toxic. In addition, OQESF is a versatile reagent that can be used in a variety of organic synthesis reactions. However, there are some limitations to using OQESF in laboratory experiments. OQESF is not very soluble in water, and it can be difficult to remove from the reaction mixture. In addition, OQESF can react with other compounds in the reaction mixture, which can lead to unwanted side reactions.

Future Directions

There are several possible future directions for the use of OQESF. OQESF could be used as a fluorescent probe to study biological systems, and it could be used as a reagent in the synthesis of pharmaceuticals. In addition, OQESF could be used as a catalyst in the synthesis of heterocycles and other complex molecules. Finally, further research could be done to investigate the biochemical and physiological effects of OQESF, as well as its potential applications in the treatment of disease.

Synthesis Methods

OQESF can be synthesized by the reaction of 4-oxo-2-quinazolinesulfonyl chloride with triethylamine in the presence of a fluoride source. The reaction is carried out in anhydrous conditions and yields OQESF as a white solid. The reaction can be further optimized by using a Lewis acid such as zinc chloride or tin tetrachloride to improve the yield of the product.